Cas no 98167-04-5 (Poly[imino[1-(2-carboxyethyl)-2-oxo-1,2-ethanediyl]],a-[1-oxo-3-(2-pyridinyldithio)propyl]-w-hydroxy-, (S)- (9CI))

• Product Name: Poly[imino[1-(2-carboxyethyl)-2-oxo-1,2-ethanediyl]],a-[1-oxo-3-(2-pyridinyldithio)propyl]-w-hydroxy-, (S)- (9CI)
• CAS No: 98167-04-5
• MF: C₁₃H₁₆N₂O₅S₂
• MW: 344.406540870667
• CID: 808855
• PubChem ID: 127100
• Update Time: 2025-04-19

Poly[imino[1-(2-carboxyethyl)-2-oxo-1,2-ethanediyl]],a-[1-oxo-3-(2-pyridinyldithio)propyl]-w-hydroxy-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Poly[imino[1-(2-carboxyethyl)-2-oxo-1,2-ethanediyl]],a-[1-oxo-3-(2-pyridinyldithio)propyl]-w-hydroxy-, (S)- (9CI)
• 2-[3-(pyridin-2-yldisulfanyl)propanoylamino]pentanedioic acid
• 3-(2-pyridyldithio)propionyl-polyglutamic acid
• n-[3-(pyridin-2-yldisulfanyl)propanoyl]glutamic acid
• DTXSID30274191
• 98167-04-5

• Inchi： 1S/C13H16N2O5S2/c16-10(15-9(13(19)20)4-5-12(17)18)6-8-21-22-11-3-1-2-7-14-11/h1-3,7,9H,4-6,8H2,(H,15,16)(H,17,18)(H,19,20)
• InChI Key： SAZQBBVMRRIGNV-UHFFFAOYSA-N
• SMILES： S(CCC(NC(C(=O)O)CCC(=O)O)=O)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 344.05
• Monoisotopic Mass: 344.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.5
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 648.5°Cat760mmHg
• Flash Point: 346°C
• Refractive Index: 1.635